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Introduction
Powdery mildew is a widespread fungal disease that affects a vast range of plants, caused by

various species of obligate biotrophic fungi in the order Erysiphales. Significant crop losses in

agriculture and horticulture are attributed to powdery mildew infections. Chemical control

remains a primary strategy for managing this disease, with demethylation inhibitor (DMI)

fungicides playing a crucial role. Diclobutrazol, a systemic triazole fungicide, is recognized for

its activity against a variety of fungal phytopathogens, including rusts and powdery mildews.[1]

This technical guide provides an in-depth overview of the efficacy of Diclobutrazol against

powdery mildew, focusing on its mode of action, and presenting standardized methodologies

for its evaluation.

Mode of Action: Inhibition of Sterol Biosynthesis
Diclobutrazol's primary mode of action is the inhibition of sterol biosynthesis in fungi, a critical

process for the formation of functional cell membranes.[2] As a triazole fungicide, it specifically

targets the C14-demethylase enzyme (cytochrome P450 monooxygenase), which is essential

for the conversion of lanosterol to ergosterol. Ergosterol is the principal sterol in fungal cell

membranes, analogous to cholesterol in mammalian cells, and is vital for maintaining

membrane fluidity, integrity, and the function of membrane-bound enzymes.
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The inhibition of C14-demethylase leads to a depletion of ergosterol and a concurrent

accumulation of toxic 14α-methylated sterol precursors. This disruption of sterol production

severely impairs fungal growth and development by altering cell membrane permeability and

inhibiting hyphal growth.

Signaling Pathway: Inhibition of Ergosterol Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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